Ethyl 4-methyl-2-({[4-methyl-2-(2-propylpyridin-4-yl)-1,3-thiazol-5-yl]carbonyl}amino)-1,3-thiazole-5-carboxylate

Specification

• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• IUPAC Name: ethyl 4-methyl-2-[[4-methyl-2-(2-propylpyridin-4-yl)-1,3-thiazole-5-carbonyl]amino]-1,3-thiazole-5-carboxylate
• Standard InChI: InChI=1S/C20H22N4O3S2/c1-5-7-14-10-13(8-9-21-14)18-22-11(3)15(28-18)17(25)24-20-23-12(4)16(29-20)19(26)27-6-2/h8-10H,5-7H2,1-4H3,(H,23,24,25)
• Standard InChI Key: BVHMQNRVMQVQKW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CC(=C1)C2=NC(=C(S2)C(=O)NC3=NC(=C(S3)C(=O)OCC)C)C

Introduction

Ethyl 4-methyl-2-({[4-methyl-2-(2-propylpyridin-4-yl)-1,3-thiazol-5-yl]carbonyl}amino)-1,3-thiazole-5-carboxylate is a complex organic compound with a molecular formula of C20H22N4O3S2 and a molecular weight of 430.5 g/mol. This compound is part of a broader class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis and Preparation

The synthesis of such complex thiazole derivatives typically involves multi-step reactions. These may include the formation of the thiazole rings, introduction of the pyridine moiety, and subsequent modification to incorporate the carbonyl and propyl groups. Common reagents and conditions might involve the use of carbon disulfide, hydrazine hydrate, and various bases like potassium carbonate.

Biological Activities and Potential Applications

While specific biological activities of Ethyl 4-methyl-2-({[4-methyl-2-(2-propylpyridin-4-yl)-1,3-thiazol-5-yl]carbonyl}amino)-1,3-thiazole-5-carboxylate are not detailed in available literature, thiazole derivatives generally exhibit a range of biological properties. These include antimicrobial, anti-inflammatory, and anticancer activities, making them candidates for drug development.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological evaluation, and potential applications. Molecular docking and in vitro assays could be employed to assess its activity against various targets, such as enzymes or receptors involved in disease processes.